molecular formula C11H19NO3 B1477163 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propanoic acid CAS No. 2097949-69-2

2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propanoic acid

Cat. No. B1477163
CAS RN: 2097949-69-2
M. Wt: 213.27 g/mol
InChI Key: CMMWGOQXLWWUOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

A general approach to 3-azabicyclo[3.1.1]heptanes involves the reduction of spirocyclic oxetanyl nitriles . This transformation has been studied for its mechanism, scope, and scalability . The core of this compound has been incorporated into the structure of the antihistamine drug Rupatidine instead of the pyridine ring, leading to a dramatic improvement in physicochemical properties .


Molecular Structure Analysis

The molecular structure of “2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propanoic acid” is characterized by a 3-azabicyclo[3.1.1]heptane core . This core has been incorporated into the structure of the antihistamine drug Rupatidine instead of the pyridine ring .


Chemical Reactions Analysis

The key reaction in the synthesis of 3-azabicyclo[3.1.1]heptanes involves the reduction of spirocyclic oxetanyl nitriles . This transformation has been studied for its mechanism, scope, and scalability .

Scientific Research Applications

Conformational Analysis and Synthesis

Conformationally Restricted Nonchiral Pipecolic Acid Analogues Researchers have synthesized 2-azabicyclo[3.1.1]heptane-1-carboxylic (2,4-methanopipecolic) and related compounds, highlighting their practical applications in conformational studies and potential in drug design due to their constrained structures (Radchenko et al., 2009).

Bicyclic Azetidine Derivatives Synthesis Chiral bicyclic azetidine derivatives, including (5R)-1-azabicycloheptane, were synthesized, demonstrating the compound's versatility in constructing structurally complex and potentially bioactive molecules (Barrett et al., 2002).

Advanced Building Blocks for Drug Discovery

Photochemical Synthesis of 3-Azabicycloheptanes Substituted 3-azabicyclo[3.2.0]heptanes have been synthesized as advanced building blocks for drug discovery, showcasing the potential of these compounds in the development of new therapeutic agents (Denisenko et al., 2017).

Functional Diversity with 2-Oxa-5-Azabicycloheptane C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes have been synthesized, highlighting the compound's potential as a platform for creating structurally diverse molecules with varying bioactivities (Garsi et al., 2022).

Bicyclic Morpholine Building Blocks

Morpholine-Based Building Block Synthesis The synthesis of 3-oxa-6-azabicyclo[3.1.1]heptane (a morpholine-based building block) showcases its importance in medicinal chemistry research due to its structural similarity to morpholine and potential applications in drug design (Walker et al., 2012).

Synthesis of Nonchiral Bicyclic β-Amino Acid The scalable synthesis of 3,5-methanonipecotic acid (3-azabicyclo[3.1.1]heptane-1-carboxylic acid) underlines its significance as a nonchiral β-amino acid with potential applications in peptide engineering and peptidomimetic drug design (Tymtsunik et al., 2013).

Mechanism of Action

properties

IUPAC Name

2-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H19NO3/c1-3-15-10-8-4-9(10)6-12(5-8)7(2)11(13)14/h7-10H,3-6H2,1-2H3,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CMMWGOQXLWWUOF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1C2CC1CN(C2)C(C)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H19NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

213.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propanoic acid
Reactant of Route 2
2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propanoic acid
Reactant of Route 3
2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propanoic acid
Reactant of Route 4
2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propanoic acid
Reactant of Route 5
2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propanoic acid
Reactant of Route 6
2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propanoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.